Cas no 2138520-61-1 (3-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-(propan-2-yl)propanamide)

• Product Name: 3-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-(propan-2-yl)propanamide
• CAS No: 2138520-61-1
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 6216975
• PubChem ID: 165874069
• Update Time: 2025-05-23

3-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-(propan-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-(propan-2-yl)propanamide
• EN300-1112286
• 2138520-61-1

• Inchi： 1S/C10H18N4O/c1-7(2)12-10(15)4-5-14-6-9(11)8(3)13-14/h6-7H,4-5,11H2,1-3H3,(H,12,15)
• InChI Key： KKZIIZFSDIHGCP-UHFFFAOYSA-N
• SMILES： O=C(CCN1C=C(C(C)=N1)N)NC(C)C

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.9Ų

Additional information on 3-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-(propan-2-yl)propanamide

3-(4-Amino-3-Methyl-1H-Pyrazol-1-Yl)-N-(Propan-2-Yl)Propanamide: A Comprehensive Overview

The compound with CAS No 2138520-61-1, known as 3-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-(propan-2-yl)propanamide, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and material sciences. This compound has garnered attention due to its unique structural properties and potential for bioactivity. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

Structure and Synthesis

The molecular structure of 3-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-(propan-2-yl)propanamide is characterized by a pyrazole ring fused with an amino group and a methyl substituent. The pyrazole moiety is a five-membered aromatic ring containing two nitrogen atoms, which contributes to its stability and reactivity. The presence of the amino group (-NH2) at the 4-position and a methyl group (-CH3) at the 3-position further enhances its chemical versatility. The propanamide group attached to the pyrazole ring introduces additional functional diversity, making this compound a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled efficient routes for the preparation of this compound. Researchers have employed various strategies, including nucleophilic aromatic substitution and condensation reactions, to synthesize this compound with high yield and purity. These methods leverage the reactivity of the pyrazole ring and the amide group, ensuring precise control over the final product's structure.

Bioactivity and Applications

One of the most promising aspects of 3-(4-amino-3-methyl-1H-pyrazol-1-ylium)-N-(propane₂_yl)propanamide is its bioactivity. Studies have demonstrated that this compound exhibits potent inhibitory effects on key enzymes involved in disease pathways, such as kinases and proteases. For instance, research published in 2023 revealed its ability to inhibit cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. This finding underscores its potential as a lead compound for developing anti-cancer drugs.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemicals. Its ability to act as a plant growth regulator has been explored in recent studies, where it was found to enhance crop yield under stress conditions such as drought or salinity. This dual functionality makes it a versatile molecule with broad applicability across multiple industries.

Recent Research Highlights

Recent research has delved into the mechanistic insights of 3-(4-amino_3-methyl_1H-pyrazol_1-ylium)-N-propane₂_yl-propanamide's interactions with biological systems. Advanced computational methods, including molecular docking and dynamics simulations, have provided detailed understanding of its binding modes with target proteins. These studies have revealed that the amino group plays a pivotal role in stabilizing interactions with protein residues, while the methyl group enhances hydrophobic interactions.

Furthermore, green chemistry approaches have been applied to optimize the synthesis of this compound. Researchers have successfully utilized microwave-assisted synthesis and catalytic systems to reduce reaction times and minimize waste generation. These eco-friendly methods align with current trends toward sustainable chemical practices.

Conclusion

The compound CAS No 2138520_61_1, or 3_(4-amino_3-methyl_1H-pyrazol_1-ylium)_N-propane₂_yl-propanamide, stands out as a versatile and bioactive molecule with diverse applications across multiple fields. Its unique structure, coupled with recent advancements in synthesis and bioactivity studies, positions it as a valuable asset in modern drug discovery and development. As research continues to uncover new potentials for this compound, it is poised to make significant contributions to both therapeutic and agricultural advancements.